Cas no 15699-18-0 (NICKEL AMMONIUM SULFATE)

• Product name: NICKEL AMMONIUM SULFATE
• CAS No: 15699-18-0
• MF: NISO₄-(NH₄)₂SO₄
• MW: 286.8852
• MDL: MFCD00016251
• CID: 87598
• PubChem ID: 27455

NICKEL AMMONIUM SULFATE Chemical and Physical Properties

Names and Identifiers

• NICKEL AMMONIUM SULFATE
• NICKEL (II) AMMONIUM SULFATE
• ammoniumdisulfatonickelate(ii)
• Ammoniumnickelsulfate
• Ammoniumnickelsulfate,hexah
• ammoniumnickelsulfatehexahydrat
• azanium,nickel,sulfate
• double nickel salt
• 硫酸镍铵
• ammonium nickel(2+) sulfate (2/1/2)
• NICKEL AMMONIUM SULFATE [MI]
• NICKEL AMMONIUM SULFATE [HSDB]
• UNII-616U208TNX
• nickel ammonium sulfate (anhydrous)
• CHEBI:86151
• DIAMMONIUM NICKEL DISULFATE
• Nckel ammonum sulfate
• SULFURIC ACID AMMONIUM NICKEL(2+) SALT (2:2:1)
• Nickel ammonium sulfate (Ni(NH4)2(SO4)2)
• DTXSID20890763
• Diammonium nickel bis(sulphate)
• Nickel ammonium sulfates
• EINECS 239-793-5
• ammonium nickel sulfate (anhydrous)
• HSDB 1241
• NS00085336
• Ammonium disulfatonickelate(II)
• J-523596
• Ammonium nickel sulfate
• 616U208TNX
• diazanium;nickel(2+);disulfate
• 15699-18-0
• Nickel(II) ammonium sulfate

• MDL： MFCD00016251
• Inchi： 1S\/2H3N.Ni.2H2O4S.6H2O\/c;;;2*1-5(2,3)4;;;;;;\/h2*1H3;;2*(H2,1,2,3,4);6*1H2\/q;;+2;;;;;;;;\/p-2
• InChI Key： TUWIPNVKZVUASK-UHFFFAOYSA-M
• SMILES： [NH4+].[Ni+2].O=S([O-])(=O)[O-]

Computed Properties

• Exact Mass: 285.90800
• Monoisotopic Mass: 285.907555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: -1
• Topological Polar Surface Area: 179
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Blue green crystals or crystalline powders. Slightly weathered.
• Density: 1.929
• Melting Point: 85-89 °C(lit.)
• Boiling Point: 330°Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable.
• PSA: 178.10000
• LogP: 0.81860
• Solubility: Soluble in water, insoluble in ethanol.

NICKEL AMMONIUM SULFATE Security Information

• WGK Germany：3
• Hazard Category Code： 45-22-42/43
• Safety Instruction： S53-S22-S36/37-S45
• RTECS：WS6061000
• Hazardous Material Identification：
• Risk Phrases：R45

Additional information on NICKEL AMMONIUM SULFATE

Nickel Ammonium Sulfate: An Overview of its Properties, Applications, and Recent Research

Nickel Ammonium Sulfate (CAS No. 15699-18-0) is a versatile compound that finds extensive use in various industries, including chemical synthesis, catalysis, and pharmaceuticals. This compound is known for its unique properties and wide range of applications, making it a subject of ongoing research and development.

Nickel Ammonium Sulfate is a coordination compound consisting of nickel ions (Ni²⁺), ammonium ions (NH₄⁺), and sulfate ions (SO₄^2-). Its chemical formula is typically represented as (NH₄)₂Ni(SO₄)₂. The compound is often used in the form of a hydrated salt, such as (NH₄)₂Ni(SO₄)₂·6H₂O, which enhances its solubility and stability in aqueous solutions.

The physical properties of Nickel Ammonium Sulfate are well-documented. It appears as a greenish-blue crystalline solid at room temperature and is highly soluble in water. The compound exhibits good thermal stability up to temperatures around 100°C, beyond which it may begin to decompose. These properties make it suitable for use in various chemical processes that require stable and soluble nickel sources.

In the realm of chemical synthesis, Nickel Ammonium Sulfate serves as an important precursor for the preparation of other nickel compounds. For instance, it can be used to synthesize nickel catalysts, which are crucial in hydrogenation reactions and other catalytic processes. The ability to control the morphology and size of nickel particles through the use of Nickel Ammonium Sulfate has been a focus of recent research, leading to the development of more efficient and selective catalysts.

In the pharmaceutical industry, Nickel Ammonium Sulfate has found applications in the synthesis of certain drugs and intermediates. Its role as a chelating agent in complex formation reactions has been particularly noteworthy. For example, it can be used to form stable complexes with organic ligands, which are then utilized in the synthesis of pharmaceutical compounds with improved bioavailability and therapeutic efficacy.

The environmental impact of Nickel Ammonium Sulfate is another area of active research. While nickel compounds can pose environmental risks if not managed properly, recent studies have focused on developing methods to minimize these risks. For instance, researchers have explored the use of biodegradable ligands to form stable complexes with nickel ions, reducing their potential for environmental contamination. Additionally, efforts are being made to develop more sustainable production processes for Nickel Ammonium Sulfate, aiming to reduce energy consumption and waste generation.

In the field of materials science, Nickel Ammonium Sulfate has shown promise as a precursor for the synthesis of nickel-based nanomaterials. These nanomaterials have potential applications in areas such as energy storage, sensors, and catalysis. Recent studies have demonstrated that by controlling the conditions during synthesis, it is possible to produce nickel nanoparticles with specific sizes and shapes, which can significantly enhance their performance in various applications.

The safety profile of Nickel Ammonium Sulfate is an important consideration in its industrial use. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation or skin contact. Proper personal protective equipment (PPE) should be used when handling this compound to ensure worker safety. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, Nickel Ammonium Sulfate (CAS No. 15699-18-0) is a multifaceted compound with a wide range of applications in chemical synthesis, catalysis, pharmaceuticals, and materials science. Ongoing research continues to uncover new uses and improve existing applications, highlighting its importance in modern scientific and industrial practices.